3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid

• IUPAC Name: 3-[(4-chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid
• InChI: InChI=1S/C13H16ClNO3/c1-8-6-9(14)4-5-10(8)11(16)15-7-13(2,3)12(17)18/h4-6H,7H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key: FHWVJXKQBPMPRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C(=O)NCC(C)(C)C(=O)O
• Molecular Formula: C13H16ClNO3
• Molecular Weight: 269.72 g/mol

Description

3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid, also known as CM-DMA, is a chemical compound that has been widely used in scientific research. This compound is a derivative of the nonsteroidal anti-inflammatory drug, flurbiprofen, and has been shown to have various biological activities.

Mechanism of Action

The mechanism of action of 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid involves the inhibition of COX-2 activity, which leads to a decrease in the production of prostaglandins. Prostaglandins are involved in the regulation of inflammation, pain, and fever. By inhibiting COX-2 activity, 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid reduces the levels of prostaglandins, which results in a decrease in inflammation, pain, and fever. 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid has also been shown to induce apoptosis in cancer cells by activating the caspase-dependent pathway.
Biochemical and Physiological Effects:
3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid has also been shown to reduce the levels of reactive oxygen species (ROS), which are involved in the development of various diseases such as cancer and neurodegenerative disorders. 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid has been shown to induce apoptosis in cancer cells by activating the caspase-dependent pathway.

Advantages and Limitations for Lab Experiments

3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid has several advantages for lab experiments. It is a small molecule that can easily penetrate cells and tissues, making it an ideal tool for studying various biological processes. 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid is also relatively stable and can be stored for long periods of time. However, 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid. One direction is to investigate its potential as a therapeutic agent for various diseases such as cancer and neurodegenerative disorders. Another direction is to study its effects on the immune system and its potential as an immunomodulatory agent. Additionally, the development of new synthesis methods for 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid could lead to improved yields and lower costs, making it more accessible for scientific research.

Synthesis Methods

The synthesis of 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid involves the reaction of 4-chloro-2-methylbenzoic acid with 2,2-dimethyl-1,3-dioxolane-4-methanol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then treated with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to obtain 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid has been extensively used in scientific research as a tool to study various biological processes. It has been shown to have anti-inflammatory, analgesic, and anticancer activities. 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid has been used to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.